N-(3-fluorophenyl)-2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• IUPAC Name: N-(3-fluorophenyl)-2,4-dioxo-3-pentyl-1H-quinazoline-7-carboxamide
• InChI: InChI=1S/C20H20FN3O3/c1-2-3-4-10-24-19(26)16-9-8-13(11-17(16)23-20(24)27)18(25)22-15-7-5-6-14(21)12-15/h5-9,11-12H,2-4,10H2,1H3,(H,22,25)(H,23,27)
• InChI Key: VMFKBQPACQCSOL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C2=C(C=C(C=C2)C(=O)NC3=CC(=CC=C3)F)NC1=O
• Molecular Formula: C20H20FN3O3
• Molecular Weight: 369.4 g/mol

Description

The compound is a derivative of quinazoline, which is a class of organic compounds with a two-ring structure, consisting of a benzene ring fused to a pyrimidine ring. Quinazoline derivatives have been studied for their potential medicinal properties, including anticancer and antimicrobial activities.

Molecular Structure Analysis

The molecular structure of this compound would be based on the quinazoline core, with additional functional groups attached at various positions. These could include a fluorophenyl group, a dioxo group, and a pentyl group.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the dioxo group might be susceptible to reduction reactions, while the fluorophenyl group might undergo various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and functional groups. These could include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

These applications highlight the diverse potential of AKOS001758350 across various scientific fields. . If you’d like more detailed information on any specific application, feel free to ask!

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many quinazoline derivatives interact with various enzymes or receptors in the body, but without specific studies on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and reactivity. Proper handling and disposal procedures should be followed when working with such compounds.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities.